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Compound of Interest

Compound Name: Tubulozole

Cat. No.: B1682035

For Immediate Reference: Essential Safety and Operational Protocols

This document provides critical safety and logistical information for the handling of Tubulozole,
a compound utilized by researchers, scientists, and drug development professionals. The
following procedural guidance is intended to be a primary resource for laboratory safety and
chemical management, ensuring the well-being of personnel and the integrity of experimental
outcomes. Due to the limited direct public information on a compound specifically named
"Tubulozole," this guide has been developed using data from its close structural and functional
analogue, Tebuconazole. Researchers should always consult their institution's safety office and
the specific Safety Data Sheet (SDS) provided by the manufacturer.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper protection is paramount when handling Tubulozole. The following engineering controls
and personal protective equipment are mandatory to minimize exposure.

Engineering Controls:

o Ventilation: Always handle Tubulozole in a well-ventilated area. For procedures that may
generate dust or aerosols, a certified chemical fume hood is required.

o Eyewash Station & Safety Shower: Ensure immediate access to a functional eyewash
station and safety shower.
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Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles with side shields are required. A face
shield should be worn in addition to goggles when there is a risk of splashing.

e Hand Protection: Wear chemically resistant gloves tested according to standards such as EN
374. Nitrile or neoprene gloves are generally suitable, but consult the manufacturer's specific
recommendations. Dispose of gloves immediately after handling the compound or if they
become contaminated.

o Body Protection: A lab coat is mandatory. For larger quantities or procedures with a high risk
of splashing, a chemical-resistant apron or coveralls should be used.

» Respiratory Protection: If engineering controls are insufficient or during emergency
situations, use a NIOSH-approved respirator with an appropriate cartridge for organic vapors
and particulates.

Chemical and Physical Properties

A summary of the key quantitative data for Tebuconazole, as an analogue for Tubulozole, is
presented below for easy reference.

Property Value

Molecular Formula C16H22CINsO

Molecular Weight 307.82 g/mol

Melting Point 102-105°C

Boiling Point 476.9 £ 55.0 °C (Predicted)

Vapor Pressure 1.7 x 10-% Pa (at 20°C)

Solubility Slightll){ Soluble: Chloroform, MethanolHigh
Solubility: Acetone, 2-butanone[1]

Storage Temperature 2-8°C, Sealed in a dry place
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Toxicity and Hazard Information

Understanding the toxicological profile is crucial for safe handling.

Hazard Type Description
Acute Oral Toxicity (LD50, Rat) >5000 mg/kg[2]
Acute Dermal Toxicity (LD50, Rat) >2000 mg/kg[2?]
Inhalation Toxicity Toxic if inhaled[2]

May cause irritation and can be harmful if
absorbed through the skin[2]

Skin Contact

Eye Contact May cause slight irritation[2]

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild[3]
chi

Carcinogenicity Classified as a possible human carcinogen

Operational Plans: Handling and Storage

Adherence to strict operational protocols is essential to maintain a safe laboratory environment.

Handling:

Read and understand the Safety Data Sheet (SDS) before use.

Avoid all direct contact with the compound. Do not breathe dust, vapor, or mist.

Weigh and prepare solutions in a designated area, preferably within a chemical fume hood.

Use only non-sparking tools if the compound is a flammable solid.

Wash hands thoroughly after handling, even if gloves were worn.

Storage:

o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.
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o Keep away from strong oxidizing agents, heat, sparks, and open flames.

o Store locked up and out of reach of children.[4]

Disposal Plan

All waste containing Tubulozole must be treated as hazardous waste.

e Solid Waste: Collect solid waste, including contaminated PPE (gloves, etc.), in a designated,
labeled hazardous waste container.

» Liquid Waste: Collect liquid waste in a sealed, labeled, and chemically compatible container.
Do not dispose of down the drain.

» Disposal: Dispose of all waste through your institution's environmental health and safety
office, in accordance with local, state, and federal regulations.

Experimental Protocols

Below are detailed methodologies for key experimental procedures involving Tubulozole's
analogue, Tebuconazole.

Preparation of Stock Solution for In Vitro Studies

This protocol outlines the preparation of a stock solution for use in cell culture experiments.
o Materials: Tebuconazole powder, acetone, sterile water, sterile microcentrifuge tubes.

e Procedure: a. In a chemical fume hood, weigh 20 mg of Tebuconazole powder. b. Dissolve
the powder in 1 ml of a 95:5 acetone:water solution to create a stock solution. c. Further
dilute this stock solution with sterile, double-distilled water or cell culture medium to prepare
the final working solution. The final acetone concentration in the culture medium should not
exceed a non-toxic level (e.g., <0.1%).

In Vitro Apoptosis and Cytotoxicity Assay in HepG2
Cells
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This protocol details a common experiment to assess the cytotoxic and apoptotic effects of the
compound on a human liver cell line.[2][3]

e Cell Culture: Culture HepG2 cells in the recommended medium and conditions until they
reach approximately 80% confluency.

o Treatment: a. Prepare working solutions of Tubulozole in the cell culture medium at various
concentrations (e.g., 20, 40, 80, 160, 320 uM).[2] A vehicle control (e.g., DMSO) should be
used.[2] b. Aspirate the old medium from the cells and replace it with the medium containing
the different concentrations of Tubulozole. c. Incubate the cells for a specified period,
typically 24 to 48 hours.[3]

o Cytotoxicity Assessment (MTT Assay): a. After incubation, add MTT reagent to each well and
incubate for 3-4 hours. b. Add solubilization solution (e.g., DMSO or a proprietary solution) to
dissolve the formazan crystals. c. Read the absorbance on a microplate reader to determine
cell viability relative to the control.

o Apoptosis Assessment (Annexin V/PI Staining): a. After treatment, harvest the cells and
wash with cold PBS. b. Resuspend the cells in Annexin V binding buffer. c. Add Annexin V-
FITC and Propidium lodide (PI) to the cells and incubate in the dark. d. Analyze the cells by
flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic
cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-tubulozole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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